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Compound of Interest

Compound Name: Piribedil dihydrochloride

Cat. No.: B610116

Essential Safety and Handling Guide for Piribedil
Dihydrochloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Piribedil dihydrochloride in a laboratory setting. Adherence to
these guidelines is critical for ensuring personnel safety and minimizing environmental impact.

Hazard Profile and Safety Data Summary

Piribedil dihydrochloride is a dopamine agonist used in research.[1] While some suppliers
classify it as a non-hazardous substance, others associate the base compound, Piribedil, with
significant health risks.[2] Due to these discrepancies, a cautious approach is recommended,
assuming the higher hazard classifications. Potential hazards include acute oral toxicity, skin
and eye irritation, and possible respiratory irritation or organ damage with prolonged exposure.

[3]

Quantitative Safety Data
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Parameter Value Source/Notes
Molecular Formula C16H18N4O2 - 2HCI [4]

Molecular Weight 371.27 g/mol R&D Systems
Solubility Soluble to 25 mM in water R&D Systems

No official OEL has been set
by major regulatory bodies like
OSHA or NIOSH. One SDS
states the product contains no
Occupational Exposure Limit ) substances with occupational
(OEL) Not established exposure limit values.[2][3] A
private company offers a
monograph with a derived
OEL, but this is not publicly

available.[5]

Storage Temperature Room temperature [4]

Personal Protective Equipment (PPE)

The following table outlines the recommended PPE for various tasks involving Piribedil
dihydrochloride. This guidance is based on a conservative assessment of the potential
hazards.
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Task

Recommended Personal Protective
Equipment

Receiving and Unpacking

- Gloves: Single pair of nitrile gloves.- Lab Coat:

Standard lab coat.

Weighing and Aligquoting (Solid Form)

- Gloves: Double pair of nitrile gloves.- Lab
Coat: Standard lab coat.- Eye Protection: Safety
glasses with side shields or goggles.-
Respiratory Protection: N95 or higher rated
respirator if not handled in a chemical fume

hood or ventilated enclosure.

Preparing Solutions (in a fume hood)

- Gloves: Double pair of nitrile gloves.- Lab
Coat: Standard lab coat.- Eye Protection: Safety

glasses with side shields or goggles.

Handling Solutions (outside a fume hood)

- Gloves: Single pair of nitrile gloves.- Lab Coat:
Standard lab coat.- Eye Protection: Safety

glasses with side shields.

Spill Cleanup

- Gloves: Double pair of nitrile gloves.- Lab
Coat: Impervious gown.- Eye Protection:
Chemical splash goggles.- Respiratory

Protection: N95 or higher rated respirator.

Waste Disposal

- Gloves: Single pair of nitrile gloves.- Lab Coat:
Standard lab coat.- Eye Protection: Safety

glasses with side shields.

Standard Operating Procedures for Piribedil

Dihydrochloride

This section provides step-by-step guidance for the safe handling and disposal of Piribedil

dihydrochloride.

l. Receiving and Storage

« Inspection: Upon receipt, inspect the container for any damage or leaks.
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Verification: Confirm that the container is clearly labeled as "Piribedil dihydrochloride" with
the correct CAS number.

Storage: Store the container in a cool, dry, and well-ventilated area, away from incompatible
materials such as strong oxidizing agents.[2] Keep the container tightly sealed.

Il. Handling and Preparation of Solutions

Designated Area: All work with solid Piribedil dihydrochloride should be conducted in a
designated area, such as a chemical fume hood or a ventilated balance enclosure, to
minimize inhalation exposure.

Weighing: When weighing the solid material, wear the appropriate PPE as outlined in the
table above. Use a dedicated spatula and weighing paper.

Dissolving: To prepare solutions, slowly add the weighed solid to the solvent in a suitable
container within a chemical fume hood.

Labeling: Clearly label all solutions with the compound name, concentration, solvent, and
date of preparation.

lll. Spill Management

Evacuation: In the event of a large spill, evacuate the immediate area.
Ventilation: Ensure the area is well-ventilated.

Containment: For liquid spills, use an absorbent material like sand or vermiculite to contain
the spill. For solid spills, carefully sweep or vacuum the material, avoiding dust generation.

Cleanup: Wearing the appropriate PPE for spill cleanup, decontaminate the area with a
suitable cleaning agent.

Disposal: Collect all contaminated materials in a sealed container for proper waste disposal.

IV. Disposal Plan
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o Waste Collection: All waste materials, including empty containers, contaminated PPE, and
spill cleanup debris, should be collected in a designated, sealed, and clearly labeled
hazardous waste container.

» Disposal Route: Dispose of chemical waste through your institution's environmental health
and safety office, following all local, state, and federal regulations. Do not dispose of
Piribedil dihydrochloride down the drain or in the regular trash.

Workflow for Safe Handling and Disposal

The following diagram illustrates the key stages and decision points for the safe handling of
Piribedil dihydrochloride from receipt to disposal.
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Safe Handling and Disposal of Piribedil Dihydrochloride
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Caption: Workflow for the safe handling and disposal of Piribedil dihydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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